Cas no 2229088-63-3 (tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate
• CAS No: 2229088-63-3
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 5762316
• PubChem ID: 165826745
• Update Time: 2025-06-14

tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229088-63-3
• EN300-1880859
• tert-butyl N-[3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propyl]carbamate
• tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate

• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)19-11-14(10-18)12-5-6-15-13(9-12)7-8-20(15)4/h5-6,9,14H,7-8,10-11,18H2,1-4H3,(H,19,21)
• InChI Key： OJXORVOJXAAOQF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC2=C(C=1)CCN2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.21032711g/mol
• Monoisotopic Mass: 305.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate (CAS No. 2229088-63-3)

The compound tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate, with the CAS number 2229088-63-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1-methyl-2,3-dihydro-1H-indole moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate has surged due to advancements in precision medicine and targeted drug delivery systems. This compound's role in modulating neurotransmitter pathways and its potential to cross the blood-brain barrier have made it a subject of intense study. Additionally, its carbamate functionality is often explored for its stability and bioavailability, which are critical factors in pharmacokinetic optimization.

The synthesis of CAS 2229088-63-3 typically involves multi-step organic reactions, including amination, alkylation, and protection-deprotection strategies. These processes are optimized to ensure high yield and purity, which are essential for its use in preclinical studies. The compound's molecular weight and logP value are also carefully considered to predict its behavior in biological systems, a topic frequently searched by medicinal chemists and pharmaceutical formulators.

From an industrial perspective, tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce this compound, aligning with global trends toward environmentally responsible manufacturing. This aligns with frequent searches on green synthesis methods and reducing carbon footprints in chemical production.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS 2229088-63-3. These methods ensure compliance with stringent quality control standards, a critical concern for contract research organizations (CROs) and regulatory agencies. The compound's spectral data and chromatographic profiles are often shared in open-access databases, facilitating collaboration among academic researchers and industry professionals.

Looking ahead, the versatility of tert-butyl N-3-amino-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propylcarbamate positions it as a key player in the development of next-generation small-molecule drugs. Its potential applications in neurodegenerative disease research and psychiatric disorder treatment are particularly promising, addressing growing public interest in mental health therapeutics. As the scientific community continues to unravel its mechanisms, this compound is poised to remain at the forefront of innovative drug design.